Cas no 104291-83-0 (Methyl 6-cyano-1H-indole-2-carboxylate)

• Product Name: Methyl 6-cyano-1H-indole-2-carboxylate
• CAS No: 104291-83-0
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD07375393
• CID: 1003682
• PubChem ID: 7141888
• Update Time: 2025-06-08

Methyl 6-cyano-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 6-cyano-, methyl ester
• 6-Cyanindol-2-carbonsaeure-methylester
• 6-cyanoindole-2-carboxylic acid methyl ester
• AC1OG68M
• ALBB-007595
• ANW-50043
• BBL022466
• CTK4A2918
• methyl 4-cyanoindole-2-carboxylate
• methyl 6-cyano-2-indolecarboxylate
• SureCN1307519
• 6-cyano-1h-indole-2-carboxylic acid methyl ester
• VDOVWALYWVUEQR-UHFFFAOYSA-N
• STK504648
• AX8181419
• AB0034537
• BB0254321
• X8708
• ST24031167
• BB 0254321
• Methyl6-cyano-1H-indole-2-carboxylate
• DTXSID20427997
• 104291-83-0
• A896251
• Methyl 6-Cyanoindole-2-carboxylate
• MFCD07375393
• DB-096402
• PB39456
• DS-1053
• SY107665
• SCHEMBL1307519
• CS-0043066
• FS-3133
• AKOS005144065

• MDL： MFCD07375393
• Inchi： 1S/C11H8N2O2/c1-15-11(14)10-5-8-3-2-7(6-12)4-9(8)13-10/h2-5,13H,1H3
• InChI Key： VDOVWALYWVUEQR-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC2C=CC(C#N)=CC=2N1)=O

Computed Properties

• Exact Mass: 200.05864
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.9

Experimental Properties

• PSA: 65.88

Additional information on Methyl 6-cyano-1H-indole-2-carboxylate

Comprehensive Overview of Methyl 6-cyano-1H-indole-2-carboxylate (CAS No. 104291-83-0)

Methyl 6-cyano-1H-indole-2-carboxylate (CAS No. 104291-83-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical research, agrochemical development, and material science. This indole derivative, characterized by its cyano and carboxylate functional groups, has garnered significant attention due to its potential in drug discovery and synthetic chemistry. The compound's unique structure makes it a valuable intermediate for designing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for indole-based compounds like Methyl 6-cyano-1H-indole-2-carboxylate has surged, driven by their role in addressing global health challenges such as antibiotic resistance and cancer therapeutics. Researchers are increasingly exploring its utility in high-throughput screening and combinatorial chemistry, aligning with trends in AI-driven drug discovery and green chemistry. The compound's compatibility with sustainable synthesis methods further enhances its appeal in modern laboratories.

The synthesis of Methyl 6-cyano-1H-indole-2-carboxylate typically involves multi-step reactions, including Vilsmeier-Haack formylation and esterification, with yields optimized through advanced catalytic techniques. Its crystalline form and stability under ambient conditions make it suitable for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity, a critical factor for applications in GMP-compliant pharmaceutical manufacturing.

From a commercial perspective, CAS 104291-83-0 is available through global chemical suppliers, with pricing influenced by purity grades (e.g., >98% HPLC) and batch sizes. Regulatory compliance with REACH and FDA guidelines ensures its safe handling and transportation. Notably, the compound's structure-activity relationship (SAR) studies have been pivotal in optimizing lead compounds for central nervous system (CNS) disorders, reflecting broader industry interest in neurological therapeutics.

Emerging applications of Methyl 6-cyano-1H-indole-2-carboxylate extend to organic electronics, where its conjugated system contributes to charge transport properties in semiconductor materials. This dual utility in life sciences and advanced materials underscores its interdisciplinary significance. As synthetic methodologies evolve—particularly flow chemistry and photocatalysis—the scalability and cost-efficiency of producing this compound are expected to improve, further solidifying its market position.

For researchers seeking alternatives or derivatives, structurally related compounds like 6-bromoindole-2-carboxylate or indole-3-acetic acid derivatives may offer complementary functionalities. However, the 6-cyano substitution in Methyl 6-cyano-1H-indole-2-carboxylate remains distinctive for electronic modulation in molecular design. Future directions may explore its incorporation into metal-organic frameworks (MOFs) or bioconjugates, leveraging its robust chemical profile.